Cas no 1119899-50-1 (5-Cyano-4-methylthiophene-2-boronic acid)

5-Cyano-4-methylthiophene-2-boronic acid is a heterocyclic boronic acid derivative commonly employed as a versatile building block in Suzuki-Miyaura cross-coupling reactions. Its structure features a cyano group and a methyl substituent on the thiophene ring, enhancing its reactivity and selectivity in palladium-catalyzed transformations. The boronic acid moiety facilitates efficient coupling with aryl or vinyl halides, making it valuable in the synthesis of complex organic molecules, particularly in pharmaceuticals and materials science. The compound’s stability under standard conditions and compatibility with diverse reaction setups contribute to its utility in medicinal chemistry and polymer research. Proper handling under inert atmospheres is recommended to maintain its integrity.

5-Cyano-4-methylthiophene-2-boronic acid structure

1119899-50-1 structure

Product Name:5-Cyano-4-methylthiophene-2-boronic acid

CAS No:1119899-50-1

MF:C₆H₆BNO₂S

MW:166.993340015411

MDL:MFCD12546494

CID:827868

PubChem ID:46739551

Update Time:2025-10-22

5-Cyano-4-methylthiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

- (5-Cyano-4-methylthiophen-2-yl)boronic acid
- 5-cyano-4-methylthiophen-2-yl-2-boronic acid
- 5-Cyano-4-methylthiophene-2-boronic acid
- DTXSID20675153
- CS-0174924
- (5-Cyano-4-methylthiophen-2-yl)boronicacid
- 5-cyano-4-methylthiophene-2-boronic acid, AldrichCPR
- SCHEMBL3969844
- BS-22558
- DB-368656
- 5-cyano-4-methylthiophen-2-ylboronic acid
- D86547
- 1119899-50-1
- MFCD12546494
- AKOS006344049
- MDL： MFCD12546494
- Inchi： 1S/C6H6BNO2S/c1-4-2-6(7(9)10)11-5(4)3-8/h2,9-10H,1H3
- InChI Key： GTCXNUVYZCKGCH-UHFFFAOYSA-N
- SMILES： S1C(C#N)=C(C)C=C1B(O)O

Computed Properties

Exact Mass: 167.02100
Monoisotopic Mass: 167.0212298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.5Å²

Experimental Properties

PSA: 92.49000
LogP: -0.39202

5-Cyano-4-methylthiophene-2-boronic acid Security Information

Hazard Category Code： 22
Hazardous Material Identification：

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